Cas no 16233-51-5 (1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 16233-51-5
• MF: C₆H₄N₂O₂S
• MW: 168.173159599304
• MDL: MFCD09909655
• CID: 136404
• PubChem ID: 7059273
• Update Time: 2025-04-19

1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,2-d]pyrimidine-2,4-dione
• 1,3-Dihydrothiopheno[3,2-d]Pyrimidine-2,4-Dione
• 2,4-Dihydroxythieno[3,2-d]pyrimidine
• Thieno[3,2-d]pyrimid
• Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• Thieno[3,2-d]pyrimidine-2,4-diol
• 1H,2H,3H,4H-THIENO[3,2-D]PYRIMIDINE-2,4-DIONE
• 2-hydroxythieno[3,2-d]pyrimidin-4(3H)-one
• thienopyrimidinedione
• PubChem19392
• KSC173Q6T
• QAFVXBQPQCSSLI-UHFFFAOYSA-N
• DNDI1340260
• STL145106
• STL1
• hieno[3,2-d]pyrimidine-2,4-diol
• 2,4-Dihydroxythieno[3,2-d]pyrimidine ,97%
• 1H-Thieno[3,2-d][1,3]oxazine-2,4-dione
• Thieno[3,2-d]pyrimidine2,4(1H,3H)-dione
• 102776
• SCHEMBL55302
• MFCD09909655
• CS-B0057
• AC-25250
• EN300-65770
• 1H-thieno [3,2-d]pyrimidine-2,4-dione
• A23310
• SY003566
• N4-OCTADECYLCYTOSINEBETA-D-ARABINOFURANOSIDE
• FT-0645880
• 16233-51-5
• CHEMBL1859885
• DTXSID90427606
• AKOS005745118
• AKOS005146255
• AM806807
• Z287017748
• AKOS005746457
• thieno[3,2-d]pyrimidine-2,4-dione
• FS-2737
• thieno[3,2-d]pyrimidin-2,4(1H,3H)-dione
• PB16210
• J-504786
• F2108-0018
• 1H-Thieno[3 pound not2-d]pyrimidine-2 pound not4-dione
• DS-0312
• 1H,3H-thieno[3,2-d]pyrimidine-2,4-dione
• 4-hydroxy-3H-thieno[3,2-d]pyrimidin-2-one
• ALBB-028779
• STL134598
• 1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• MDL： MFCD09909655
• Inchi： 1S/C6H4N2O2S/c9-5-4-3(1-2-11-4)7-6(10)8-5/h1-2H,(H2,7,8,9,10)
• InChI Key： QAFVXBQPQCSSLI-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(NC(N2)=O)=O

Computed Properties

• Exact Mass: 167.99900
• Monoisotopic Mass: 167.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 0.5

Experimental Properties

• Density: 1.662
• Melting Point: >300 °C
• Boiling Point: 274.804°C at 760 mmHg
• Flash Point: 119.997℃
• Refractive Index: 1.715
• PSA: 94.48000
• LogP: 1.10250
• pka: 10.40±0.20(Predicted)

1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 20/21/22
• Safety Instruction： 24/25-36/37
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines